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Compound of Interest

Compound Name: Ethyl trityl ether

Cat. No.: B1595318

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for ethyl
trityl ether. The following sections detail the compound's physical and chemical properties,
known hazards, and recommended safety protocols. This guide is intended for professionals in
research, and drug development, and it is crucial to supplement this information with your
institution's specific safety guidelines and a thorough review of the full Safety Data Sheet (SDS)
before use.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of ethyl trityl ether. These
properties are essential for understanding its behavior and for designing safe experimental and

storage protocols.
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Property Value Source
Molecular Formula C21H200 [1]
Molecular Weight 288.4 g/mol [1]
Appearance SN:I;[depricitly stated, ikely a General chemical knowledge
Boiling Point 382.1 °C at 760 mmHg ChemSrc
Density 1.059 g/cm3 ChemSrc
CAS Number 968-39-8 [1]
IUPAC Name [ethoxy(diphenyl)methyl]benze o
ne
Synonyms Ethyl triphenylmethyl ether [1]

Hazard Identification and GHS Classification

Ethyl trityl ether has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazard identified is its potential

for long-term adverse effects on aquatic life.

Hazard Class

Hazard Category

Hazard Statement

Hazardous to the aquatic

environment, long-term hazard

Aquatic Chronic 4

H413: May cause long lasting

harmful effects to aquatic life.

[1]

Precautionary Statements:

e P273: Avoid release to the environment.[1]

e P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[1]
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It is important to note that comprehensive toxicological data for ethyl trityl ether is limited. One
source indicates that the toxicological properties have not been fully investigated.[2] Therefore,
it should be handled with the care due to a compound with unknown toxicity. As an ether, it is
also prudent to consider the potential for peroxide formation upon storage, a common hazard
for this class of compounds.

Experimental Protocols for Safety Assessment

While specific experimental safety data for ethyl trityl ether is not readily available, the
following section outlines the standard OECD guidelines that would be used to assess the
safety of a similar chemical compound. These protocols provide a framework for understanding
how toxicity and other hazards are evaluated.

Acute Oral Toxicity (OECD Guideline 420)

This guideline details a method for assessing the acute oral toxicity of a substance.[3][4][5][6]

[7]

e Principle: The test substance is administered orally to a group of animals at one of a series
of fixed dose levels. The procedure is a stepwise process where the results from a single
animal are used to determine the dose for the next animal. The aim is to identify a dose that
causes signs of toxicity but no mortality.[3][6]

o Methodology:
o Animal Selection: Healthy, young adult rodents (typically female rats) are used.[5]

o Sighting Study: A preliminary study is conducted on a small number of animals to
determine the appropriate starting dose for the main study.[4][6]

o Main Study: The substance is administered at one of the fixed dose levels (5, 50, 300,
2000, or 5000 mg/kg body weight).[6]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

[7]
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o Endpoint: The test allows for the classification of the substance into a GHS category for
acute oral toxicity based on the observed effects at different dose levels.[3][5]

Acute Dermal Toxicity (OECD Guideline 402)

This guideline is used to determine the potential for a substance to cause adverse effects
through skin contact.[8]

o Principle: The test substance is applied to the skin of a group of animals in a stepwise
manner at fixed doses.[9]

o Methodology:
o Animal Selection: Typically, rats are used.

o Dose Application: The substance is applied uniformly to a shaved area of the back. The
area is then covered with a porous gauze dressing for 24 hours.

o Observation: Animals are observed for signs of toxicity and skin reactions for at least 14
days.

o Endpoint: The results are used to classify the substance for acute dermal toxicity.[9]

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline assesses the potential for adverse effects from inhaling a substance.[1][10][11]
[12]

¢ Principle: Animals are exposed to the test substance in the form of a gas, vapor, or aerosol in
a controlled inhalation chamber for a defined period.[1][10][11]

o Methodology:

o Exposure: Groups of animals are exposed to different concentrations of the test
substance, typically for 4 hours.[10][11]

o Observation: Animals are observed for signs of toxicity and mortality during and after
exposure for up to 14 days.[10][12]
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o Endpoint: The LC50 (lethal concentration for 50% of the test animals) is determined, which
is then used for GHS classification.[11]

In Vitro Skin Corrosion (OECD Guideline 431)

This in vitro method is used to identify corrosive substances without the use of live animals.[13]
[14][15][16][17]

e Principle: The test uses a reconstructed human epidermis (RhE) model that mimics the
properties of human skin. A substance's corrosive potential is determined by its ability to
cause cell death in the RhE tissue.[13][14][15][16]

o Methodology:
o Application: The test substance is applied topically to the surface of the RhE tissue.[14]
o Incubation: The tissue is incubated for specific time points (e.g., 3 minutes and 1 hour).

o Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT
assay).

o Endpoint: A substance is classified as corrosive if the cell viability falls below a certain
threshold.[16]

Aquatic Toxicity (OECD Guideline 202)

This guideline assesses the acute toxicity of a substance to aquatic invertebrates, such as
Daphnia sp..[2][18][19][20][21]

 Principle: Young daphnids are exposed to a range of concentrations of the test substance for
48 hours.[2][18][19]

e Methodology:
o Test Organisms:Daphnia magna less than 24 hours old are used.[2][18][21]

o Exposure: The daphnids are exposed to at least five different concentrations of the test

substance.[18]
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o Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.[2][18]
[20][21]

o Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids)
is calculated.[20][21]

Visualized Safety Information

The following diagrams illustrate key safety considerations for handling ethyl trityl ether.
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Recommended Safety Precautions

ensures

Prevent Environmental Release Proper Disposal Procedures

mitigates

Store in a Cool, Dark, Tightly Sealed Container

Potential Hazards of Ethyl Trityl Ether

prevents

Date Container Upon Receipt and Opening

Aquatic Toxicity (Long-term)

Potential for Peroxide Formation (as an Ether) | detects Test for Peroxides Before Use (especially if old)
Unknown Acute Toxicity MI» Handle with Standard PPE (Gloves, Goggles, Lab Coat)

inimizes exposure

prevents exposure

Work in a Well-Ventilated Area or Fume Hood

Avoid Inhalation, Ingestion, and Skin Contact
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Planning & Preparation

Review SDS and Institutional SOPs

;

Identify Hazards and Required PPE

;

Prepare Work Area (Fume Hood, Spill Kit)

Don Appropriate PPE

Date Container Upon Opening

Dispense in a Ventilated Area

Test for Peroxides (if applicable)

Perform Experiment

After Use Generate Waste

Storage

Store in a Cool, Dark, Tightly Sealed Container Collect Waste in a Labeled, Compatible Container

Segregate from Incompatible Chemicals Follow Institutional Hazardous Waste Procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595318#safety-and-handling-information-for-ethyl-
trityl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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